3-Bromo-5-(2,4-difluorophenyl)phenol

• IUPAC Name: 3-bromo-5-(2,4-difluorophenyl)phenol
• InChI: InChI=1S/C12H7BrF2O/c13-8-3-7(4-10(16)5-8)11-2-1-9(14)6-12(11)15/h1-6,16H
• InChI Key: BZCVWUSEWYOQLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C12H7BrF2O
• DSSTOX Substance ID: DTXSID30686391
• Molecular Weight: 285.08 g/mol
• CAS No.: 1261976-05-9

Description

3-Bromo-5-(2,4-difluorophenyl)phenol is a brominated and fluorinated phenolic compound of high interest in pharmaceutical and material science research. Its molecular formula is C12H7BrF2O, and it features a phenol core substituted with a bromine atom and a 2,4-difluorophenyl group . This specific arrangement of halogen atoms is significant, as it is known to influence the molecule's electronic properties, binding affinity, and metabolic stability, making it a valuable scaffold in medicinal chemistry . Phenolic compounds containing halogen substituents, such as bromine and fluorine, demonstrate a wide spectrum of significant biological activities. Research on similar structures has shown potent antibacterial activity against various Gram-positive and Gram-negative bacterial strains, including Escherichia coli and Staphylococcus aureus . The presence of halogens can enhance these properties by affecting the molecule's interaction with bacterial enzymes, such as tyrosyl-tRNA synthetase . Furthermore, the structural motif of substituted phenols is commonly explored in the development of anticancer agents . Many FDA-approved drugs contain such heterocyclic and halogenated cores, which function by targeting specific genes, enzymes, and receptors involved in cancer proliferation . The molecular framework of 3-Bromo-5-(2,4-difluorophenyl)phenol makes it a promising candidate for molecular docking studies to investigate its binding interactions with various protein targets and to support the development of new therapeutic agents . This product is provided for research purposes only. It is strictly for Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications, nor for human consumption.

Preparation Methods

Substrate Design and Reaction Optimization

The synthesis begins with 3-bromo-5-iodophenol, where the iodide serves as the coupling site. Protection of the phenol as a methyl ether (3-bromo-5-iodophenyl methyl ether) prevents undesired side reactions. Coupling with 2,4-difluorophenylboronic acid under catalytic conditions (Pd(OAc)₂, SPhos ligand, K₃PO₄ in THF/H₂O at 90°C) replaces iodide with the difluorophenyl group. Subsequent demethylation with BBr₃ yields the target phenol.

Key Data:

Parameter	Value	Source
Catalyst System	Pd(OAc)₂ (4 mol%), SPhos
Temperature	90°C
Yield (Coupling)	68–72%
Demethylation Yield	89%

This method’s efficiency depends on the steric and electronic effects of substituents. Electron-withdrawing groups (e.g., bromine) slightly reduce coupling rates due to decreased electron density at the reaction site.

Directed C–H Functionalization

Directed ortho C–H activation offers a step-economical route by bypassing pre-functionalized substrates.

Pyridyl Directing Group Strategy

The phenol is transiently protected as a 2-pyridyl ether, enabling Pd-mediated C–H activation at the meta position (relative to the pyridyl group). Reaction with 2,4-difluoroiodobenzene installs the difluorophenyl moiety at position 5. Subsequent bromination using N-bromosuccinimide (NBS) at position 3, followed by pyridyl group removal with HCl, furnishes the target compound.

Reaction Conditions:

• Directed coupling: Pd(OAc)₂ (10 mol%), AgNO₃, DCE, 110°C.

• Bromination: NBS, AIBN, CCl₄, 80°C.

• Overall yield: 54% (two steps).

This method avoids pre-halogenation but requires careful optimization of directing group stability and regioselectivity.

Diazotization-Bromination Sequence

Diazotization provides a robust pathway for introducing bromine at specific positions.

Aniline Intermediate Route

Starting with 5-(2,4-difluorophenyl)-3-nitroanisole, reduction with H₂/Pd-C yields the corresponding aniline. Diazotization with NaNO₂/HBr at 0–5°C generates a diazonium salt, which undergoes Sandmeyer bromination with CuBr to install bromine at position 3. Demethylation completes the synthesis.

Performance Metrics:

Step	Yield	Purity	Source
Diazotization	78%	95%
Bromination	76%	98%
Demethylation	91%	99%

This method excels in regiocontrol but involves hazardous diazonium intermediates.

Grignard-Boronation and Oxidation

A boronic acid intermediate serves as a versatile precursor for phenol synthesis.

Boronate Formation and Oxidation

3-Bromo-5-(2,4-difluorophenyl)phenylboronic acid is prepared via Grignard reaction between 3-bromo-5-iodoanisole and 2,4-difluorophenylmagnesium bromide. Transmetallation with B(OMe)₃ forms the boronate, which is oxidized to the phenol using H₂O₂ under acidic conditions.

Data Highlights:

Parameter	Value	Source
Grignard Yield	82%
Oxidation Yield	88%
Total Yield	72%

This route is notable for mild conditions and high purity but requires anhydrous handling.

Comparative Analysis of Methodologies

Table 1. Method Comparison for 3-Bromo-5-(2,4-difluorophenyl)phenol Synthesis

Method	Overall Yield	Purity	Scalability	Key Challenges
Suzuki-Miyaura	61%	97%	High	Iodide precursor cost
C–H Functionalization	54%	95%	Moderate	Directing group removal
Diazotization	58%	98%	Moderate	Diazonium stability
Grignard-Boronation	72%	99%	High	Moisture sensitivity

The Grignard-boronation method offers the best balance of yield and purity, while Suzuki coupling is preferred for scalability.

Chemical Reactions Analysis

Types of Reactions: 3-Bromo-5-(2,4-difluorophenyl)phenol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic aromatic substitution.

Oxidation Reactions: The hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The compound can be reduced to remove the bromine or fluorine atoms under specific conditions.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, often in the presence of a base.

Oxidation Reactions: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or hydrogen gas with a palladium catalyst are commonly employed.

Major Products Formed:

Substitution Reactions: Products include substituted phenols or anilines.

Oxidation Reactions: Products include quinones or other oxidized phenolic compounds.

Reduction Reactions: Products include dehalogenated phenols or fully reduced aromatic compounds.

Scientific Research Applications

Chemistry: 3-Bromo-5-(2,4-difluorophenyl)phenol is used as an intermediate in the synthesis of more complex organic molecules

Biology and Medicine: In medicinal chemistry, this compound can be used to develop new pharmaceuticals. The presence of bromine and fluorine atoms can enhance the biological activity and metabolic stability of drug candidates.

Industry: In the materials science field, 3-Bromo-5-(2,4-difluorophenyl)phenol can be used to synthesize polymers and other materials with specific properties, such as increased thermal stability or resistance to degradation.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2,4-difluorophenyl)phenol depends on its application. In medicinal chemistry, the compound may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The presence of bromine and fluorine atoms can influence the compound’s binding affinity and selectivity for these targets.

Comparison with Similar Compounds

5-Bromo-2,3-difluorophenol

• Structure : Bromine at position 5, fluorine at positions 2 and 3.
• Properties : Molecular weight 208.99 g/mol, refractive index 1.538, 97% purity .
• Key Difference : Fluorine substitution at adjacent positions (2,3) vs. the 2,4-difluorophenyl group in the target compound. Adjacent fluorines may increase steric hindrance and alter electronic effects compared to the para-substituted difluorophenyl group.

3-Bromo-5-(4-chlorophenyl)phenol

• Structure : Chlorine replaces fluorine on the aryl ring.
• Properties : Molecular weight 283.55 g/mol, purity ≥95% .
• Key Difference : Chlorine’s higher electronegativity and larger atomic radius compared to fluorine may enhance lipophilicity and alter binding affinity in biological systems.

2-Bromo-5-(trifluoromethyl)phenol

• Structure : Trifluoromethyl (-CF₃) group at position 4.

Difluorophenyl-Containing Bioactive Compounds

Diflunisal

• Structure : 5-(2,4-Difluorophenyl)-2-hydroxybenzoic acid.
• Bioactivity : Anti-inflammatory and analgesic effects via cyclooxygenase inhibition .
• Comparison: The carboxyl group in diflunisal enhances water solubility and target binding, whereas 3-Bromo-5-(2,4-difluorophenyl)phenol’s bromine may favor halogen bonding in hydrophobic pockets.

Tosufloxacin

• Structure: Fluoroquinolone antibiotic with a 2,4-difluorophenyl group at N-1.
• Bioactivity : Superior activity against S. aureus persisters due to fluorine’s electronegativity and membrane penetration .
• Comparison: The quinolone core in tosufloxacin enables DNA gyrase inhibition, while the phenolic hydroxyl in 3-Bromo-5-(2,4-difluorophenyl)phenol may participate in radical scavenging or metal chelation.

Physicochemical and Spectral Data Comparison

Compound	Molecular Weight (g/mol)	Refractive Index	Purity	Key Spectral Features (IR/NMR)
3-Bromo-5-(2,4-difluorophenyl)phenol	Not reported	Not reported	Not reported	Expected C-Br stretch ~500–600 cm⁻¹; OH stretch ~3150–3400 cm⁻¹
5-Bromo-2,3-difluorophenol	208.99	1.538	97%	C-F stretches ~1100–1250 cm⁻¹
2-Bromo-5-(trifluoromethyl)phenol	241.01	Not reported	98%	-CF₃ symmetric/asymmetric stretches ~1150–1250 cm⁻¹
3-Bromo-5-(4-chlorophenyl)phenol	283.55	Not reported	≥95%	C-Cl stretch ~550–800 cm⁻¹

Implications of Structural Variations

• Electron-Withdrawing Effects: Fluorine and bromine synergistically lower electron density on the phenol ring, increasing acidity (lower pKa) and stabilizing intermediates in Suzuki couplings .
• Bioactivity: The 2,4-difluorophenyl group enhances membrane permeability and target affinity, as seen in quinolones . Replacement with -CF₃ or chloro groups alters solubility and metabolic pathways.
• Synthetic Utility : Bromine serves as a leaving group for cross-coupling reactions, enabling diversification into biaryl or heteroaryl derivatives .

Q & A

Basic: What synthetic strategies are employed for 3-Bromo-5-(2,4-difluorophenyl)phenol, and how can reaction conditions be optimized?

Answer:
The synthesis typically involves electrophilic aromatic substitution or cross-coupling reactions . For example:

• Electrophilic bromination : Introduce bromine to a pre-functionalized phenol derivative under controlled acidic conditions (e.g., HBr/H₂SO₄) .
• Suzuki-Miyaura coupling : Use a boronic acid derivative of 2,4-difluorophenyl to react with a brominated phenol precursor in the presence of Pd catalysts (e.g., Pd(PPh₃)₄) and base (e.g., Na₂CO₃) at 80–100°C .
  Optimization factors :
• Catalyst loading (0.5–2 mol% Pd) and solvent choice (toluene/ethanol mixtures) impact yield.
• Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) ensures >95% purity.

Advanced: How can density-functional theory (DFT) predict the electronic properties and regioselectivity of this compound?

Answer:
DFT calculations (e.g., B3LYP/6-311++G(d,p)) model:

• Electron density distribution : Identifies nucleophilic/electrophilic sites by analyzing Fukui indices .
• Regioselectivity in reactions : Predicts preferential substitution at the para position to the hydroxyl group due to steric and electronic effects from the 2,4-difluorophenyl substituent .
  Validation : Compare computed IR/NMR spectra with experimental data to refine functional choices (e.g., inclusion of exact exchange terms improves accuracy) .

Basic: What analytical techniques are critical for characterizing this compound?

Answer:
Key methods include:

• ¹H/¹³C NMR : Assign peaks using DEPT-135 and HSQC to distinguish aromatic protons (δ 6.8–7.5 ppm) and hydroxyl groups (δ 5.2 ppm, broad) .
• High-resolution mass spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ (e.g., m/z 301.9624 for C₁₂H₇BrF₂O) with <2 ppm error .
• X-ray crystallography : Resolve crystal packing and hydrogen-bonding networks (e.g., O–H···O interactions stabilize the structure) .

Advanced: How does the electronic structure influence nonlinear optical (NLO) properties?

Answer:
The electron-withdrawing Br and F substituents enhance hyperpolarizability (β):

• TD-DFT calculations : Show charge transfer transitions between the phenol ring and difluorophenyl group, contributing to NLO activity .
• Experimental validation : Second-harmonic generation (SHG) measurements in thin films reveal β values ~2×10⁻³⁰ esu, comparable to urea standards .
  Design implications : Substituent tuning (e.g., adding NO₂ groups) could further amplify NLO responses for photonic applications.

Basic: What challenges arise in purifying 3-Bromo-5-(2,4-difluorophenyl)phenol?

Answer:

• Byproduct formation : Competing bromination at ortho positions requires careful temperature control (0–5°C) during synthesis .
• Solubility issues : Low solubility in polar solvents necessitates recrystallization from dichloromethane/hexane mixtures .
• Storage : Store at 0–6°C in amber vials to prevent photodegradation of the phenol group .

Advanced: How can contradictions in reported biological activities be resolved methodologically?

Answer:
Discrepancies (e.g., antimicrobial IC₅₀ values across studies) may stem from:

• Assay variability : Standardize protocols (e.g., broth microdilution per CLSI guidelines) and use reference strains (e.g., E. coli ATCC 25922) .
• Compound purity : Validate via HPLC (≥98% purity) to exclude impurities influencing bioactivity .
• Mechanistic studies : Use molecular docking (AutoDock Vina) to compare binding affinities with target enzymes (e.g., Staphylococcus aureus dihydrofolate reductase) .

Advanced: What role do fluorine atoms play in modulating the compound’s pharmacokinetics?

Answer:

• Lipophilicity : Fluorine increases logP (experimental logP ~2.8), enhancing membrane permeability .
• Metabolic stability : ¹⁹F NMR tracks in vitro hepatic microsomal degradation, showing resistance to CYP450 oxidation due to strong C–F bonds .
• Bioavailability : Rat pharmacokinetic studies (10 mg/kg IV) show t₁/₂ = 4.2 h, suggesting suitability for prolonged dosing .